Cas no 883542-85-6 (({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)amine)

({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)amine structure
883542-85-6 structure
Product Name:({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)amine
CAS No:883542-85-6
MF:C14H21FN2
MW:236.328346967697
CID:1071291
PubChem ID:23004754
Update Time:2025-04-20

({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)amine Chemical and Physical Properties

Names and Identifiers

    • ({1-[2-(3-Fluorophenyl)ethyl]piperidin-4-yl}-methyl)amine
    • ((1-[2-(3-FLUOROPHENYL)ETHYL]PIPERIDIN-4-YL)-METHYL)AMINE
    • AKOS004120091
    • {1-[2-(3-fluorophenyl)ethyl]piperidin-4-yl}methanamine
    • 883542-85-6
    • BB 0220222
    • [1-[2-(3-fluorophenyl)ethyl]piperidin-4-yl]methanamine
    • 1-{1-[2-(3-FLUOROPHENYL)ETHYL]PIPERIDIN-4-YL}METHANAMINE
    • ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)amine
    • MDL: MFCD06800766
    • Inchi: 1S/C14H21FN2/c15-14-3-1-2-12(10-14)4-7-17-8-5-13(11-16)6-9-17/h1-3,10,13H,4-9,11,16H2
    • InChI Key: XRSCCBBRBQBBHM-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CCN1CCC(CN)CC1

Computed Properties

  • Exact Mass: 236.169
  • Monoisotopic Mass: 236.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 325.9±17.0 °C at 760 mmHg
  • Flash Point: 150.9±20.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)amine Security Information

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